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Compound of Interest

Compound Name: 2,6-Dichlorophenol indophenol

CAS No.: 956-48-6

Cat. No.: B1147628

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Antioxidants are compounds that inhibit oxidation, a chemical reaction that can produce free

radicals and lead to chain reactions that may damage cells. The determination of the

antioxidant capacity of various substances, including natural products, pharmaceuticals, and

food items, is a critical aspect of research and development. The 2,6-dichlorophenolindophenol

(DCPIP) assay is a straightforward and rapid method used to evaluate the antioxidant capacity

of a sample. This application note provides a detailed protocol for both spectrophotometric and

titration-based DCPIP assays.

Principle of the Method
The DCPIP assay is based on a redox reaction. DCPIP is a redox dye that is deep blue in its

oxidized state and becomes colorless upon reduction.[1] Antioxidants present in the test

sample act as reducing agents, donating electrons to the DCPIP molecule. This electron

transfer reduces DCPIP, causing the blue color of the solution to fade. The degree of

decolorization is directly proportional to the amount of antioxidant present in the sample.[2][3]
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The reaction can be monitored either by measuring the decrease in absorbance at

approximately 600 nm with a spectrophotometer or by observing the color change visually in a

titration.[1][4] Ascorbic acid (Vitamin C) is a potent antioxidant and is commonly used as a

standard to quantify the total antioxidant capacity of a sample.[5][6]
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Caption: Chemical principle of the DCPIP antioxidant assay.

Materials and Reagents
Equipment:

Spectrophotometer or microplate reader capable of reading absorbance at 520-600 nm

Vortex mixer

Micropipettes and tips

Burette and stand (for titration method)

Volumetric flasks and graduated cylinders

Analytical balance
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Test tubes or 96-well microplates

Chemicals:

2,6-dichlorophenolindophenol (DCPIP) sodium salt

L-Ascorbic acid (for standard)

Sodium bicarbonate (optional, aids in dissolving DCPIP)[7]

Phosphate buffer (e.g., 50 mM, pH 7.0) or distilled water

Test samples (e.g., plant extracts, drug compounds, fruit juices)

Reagent Preparation
DCPIP Solution (e.g., 0.05 mM):

The solubility of DCPIP can be challenging. It is recommended to prepare the solution

fresh daily and keep it protected from light.[8]

To prepare a 0.05 mM solution, dissolve approximately 16 mg of DCPIP sodium salt in 1

liter of distilled water or a suitable buffer.

Alternatively, dissolve a small amount of DCPIP (e.g., 50 mg) in a small volume of warm

aqueous sodium bicarbonate solution before diluting to the final volume with distilled

water.[7] Mix thoroughly. If particulates are present, filter the solution.

Ascorbic Acid Standard Stock Solution (e.g., 1 mg/mL):

Accurately weigh 100 mg of L-ascorbic acid and dissolve it in 100 mL of distilled water or

buffer in a volumetric flask. This solution should be prepared fresh.

Working Standard Solutions:

Prepare a series of dilutions from the stock solution to create a standard curve. For

example, prepare standards with concentrations ranging from 10 to 100 µg/mL.
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Experimental Protocols
The general workflow involves preparing the necessary reagents, mixing them with the

standard or sample, allowing the reaction to proceed, and then measuring the outcome.

1. Reagent Preparation
(DCPIP, Standards, Buffers)

3. Assay Reaction
(Mix Sample/Standard with DCPIP)

2. Sample Preparation
(Extraction, Dilution)

4. Incubation
(If required, typically brief)

5. Measurement

Spectrophotometric
(Read Absorbance @ ~600 nm)

Titration
(Add DCPIP until color persists)

6. Data Analysis
(Calculate Antioxidant Capacity)

Click to download full resolution via product page

Caption: General experimental workflow for the DCPIP assay.

Method A: Spectrophotometric Assay (96-well plate)

Blank Preparation: Add 200 µL of distilled water or buffer to a well.

Control (A_control): Add 100 µL of buffer and 100 µL of DCPIP solution to multiple wells.

Standard Curve:
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Add 100 µL of each ascorbic acid working standard solution to separate wells.

To each of these wells, add 100 µL of the DCPIP solution.

Sample Analysis:

Add 100 µL of the prepared sample (at various dilutions) to separate wells.

To each sample well, add 100 µL of the DCPIP solution.

Incubation and Measurement:

Mix the plate gently.

Incubate for a short, defined period (e.g., 1-5 minutes) at room temperature, protected

from light.

Measure the absorbance of all wells at a wavelength between 520 nm and 600 nm.[4][9]

The optimal wavelength may be pH-dependent.[8]

Method B: Titration Assay

Standardization of DCPIP:

Pipette a known volume (e.g., 1.0 mL) of a standard ascorbic acid solution into a conical

flask.

Fill a burette with the prepared DCPIP solution.

Add the DCPIP solution dropwise to the ascorbic acid solution while swirling, until a faint

pink or blue color persists for at least 10-15 seconds.[1][2] This indicates the endpoint.

Record the volume of DCPIP solution used. Repeat for consistency.

Calculate the amount of ascorbic acid equivalent to 1 mL of the DCPIP solution.

Sample Titration:
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Pipette a known volume of the sample (e.g., fruit juice, extract) into a conical flask. If the

sample is highly colored, it may need to be diluted.

Titrate the sample with the standardized DCPIP solution until the endpoint is reached, as

described above.

Record the volume of DCPIP used and repeat the titration for accuracy.

Data Presentation and Analysis
Spectrophotometric Method:

The antioxidant capacity is often expressed as the percentage of DCPIP reduction or

scavenging activity.

% DCPIP Reduction = [ (A_control - A_sample) / A_control ] * 100

Where:

A_control is the absorbance of the control (DCPIP + buffer).

A_sample is the absorbance of the sample or standard with DCPIP.

A standard curve is plotted with the concentration of ascorbic acid on the x-axis and the

percentage of DCPIP reduction on the y-axis. The antioxidant capacity of the test samples can

then be determined from this curve and expressed as mg of Ascorbic Acid Equivalents (AAE)

per gram or mL of the sample.

Table 1: Example Data for Ascorbic Acid Standard Curve
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Ascorbic Acid Conc.
(µg/mL)

Absorbance at 600 nm
(A_sample)

% DCPIP Reduction

0 (Control) 0.850 0.0%

10 0.685 19.4%

20 0.521 38.7%

40 0.215 74.7%

60 0.088 89.6%

80 0.045 94.7%

100 0.020 97.6%

Titration Method:

The antioxidant content is calculated based on the titration volumes.

Antioxidant Content (mg/mL) = (V_DCPIP * C_AA_equiv) / V_sample

Where:

V_DCPIP is the volume of DCPIP used to titrate the sample (mL).

C_AA_equiv is the concentration of ascorbic acid equivalent to 1 mL of DCPIP solution

(mg/mL), determined during standardization.

V_sample is the volume of the sample titrated (mL).

Table 2: Example Data for Titration of Juice Samples
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Sample
Sample Volume
(mL)

Titration Volume of
DCPIP (mL)

Antioxidant
Capacity (mg
AAE/mL)

Orange Juice 2.0 5.4 0.27

Apple Juice 2.0 1.8 0.09

Grape Juice 2.0 3.5 0.18

(Assuming 1 mL of

DCPIP is equivalent to

0.05 mg of Ascorbic

Acid)

Summary
The DCPIP assay is a versatile and efficient method for determining antioxidant capacity. The

spectrophotometric method is well-suited for high-throughput screening and precise

quantification, while the titration method offers a simple, low-cost alternative for many

applications. Proper preparation of reagents, especially the DCPIP solution, and the use of a

relevant standard like ascorbic acid are crucial for obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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